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Compound of Interest

Compound Name: (-)-Cercosporamide

Cat. No.: B11930066 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides comprehensive, step-by-

step guidance for the safe handling, operation, and disposal of (-)-Cercosporamide, a potent

inhibitor of fungal Pkc1 and mammalian Mnk isoforms.[1][2] Adherence to these protocols is

critical to mitigate risks and ensure a safe research environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
While some suppliers classify (-)-Cercosporamide as not a hazardous substance or mixture

under OSHA Hazard Communication Standards, others advise treating it as potentially

hazardous until more information is available. Given its potent biological activity as a kinase

inhibitor, a cautious approach is warranted.[1][2][3][4] The following personal protective

equipment is essential for handling (-)-Cercosporamide.
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PPE Category Item Specification

Hand Protection Gloves

Two pairs of powder-free nitrile

gloves, tested for use with

chemotherapy drugs (ASTM

D6978).[5][6]

Body Protection Lab Coat/Gown

Disposable, poly-coated,

seamless gown with long

sleeves and tight-fitting cuffs

that closes in the back.[5][6]

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles and

a full-face shield to protect

against splashes.[6]

Respiratory Protection Respirator

A fit-tested NIOSH-certified

N95 respirator mask should be

worn to protect against

airborne particles.[6]

Operational Protocols: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of (-)-
Cercosporamide and the safety of laboratory personnel.

Handling:
Preparation: All handling of (-)-Cercosporamide should be conducted in a designated area,

such as a chemical fume hood or a biological safety cabinet, to minimize exposure.

Weighing and Reconstitution: When weighing the solid form, use a containment balance or a

fume hood to prevent inhalation of dust. For reconstitution, (-)-Cercosporamide is soluble in

DMSO, DMF, ethanol, and methanol.[1]

Aerosol Prevention: Use Luer-Lok syringes and needleless systems to prevent the

generation of aerosols during liquid transfers.[5]
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Work Surface: Cover the work surface with disposable, plastic-backed absorbent pads.

These should be disposed of as contaminated waste after use.[5]

Storage:
Short-term Storage: Store (-)-Cercosporamide at -20°C.[1][2]

Long-term Stability: The compound is stable for at least four years when stored at -20°C.[1]

Labeling: All containers must be clearly labeled with the chemical name, concentration, and

hazard information.

Disposal Plan
All waste contaminated with (-)-Cercosporamide must be treated as hazardous chemical

waste.

Waste Segregation: Segregate all contaminated materials, including gloves, gowns,

absorbent pads, and empty vials, into a designated, clearly labeled hazardous waste

container.

Sharps Disposal: Needles and syringes should be disposed of in a puncture-resistant sharps

container designated for cytotoxic waste.

Liquid Waste: Unused solutions of (-)-Cercosporamide should be collected in a sealed,

labeled hazardous waste container. Do not dispose of down the drain.

Final Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.

Experimental Data Summary
The following table summarizes key quantitative data regarding the biological activity of (-)-
Cercosporamide.
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Target IC50 Organism/Cell Line Reference

Mnk2 11 nM Mammalian [2]

JAK3 31 nM Mammalian [2]

Mnk1 116 nM Mammalian [2]

Pkc1 <50 nM Candida albicans [7]

Signaling Pathway Diagram
(-)-Cercosporamide is a potent inhibitor of the Pkc1-mediated cell wall integrity signaling

pathway in fungi. The following diagram illustrates this pathway.
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(-)-Cercosporamide Inhibition of Fungal Cell Wall Integrity Pathway
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Caption: Inhibition of Pkc1 by (-)-Cercosporamide disrupts the fungal cell wall integrity

pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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